Bicyclo(3.1.0)hexan-3-ol, 4-methyl-1-(1-methylethyl)-, (1S,3S,4R,5R)-
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Overview
Description
Bicyclo(3.1.0)hexan-3-ol, 4-methyl-1-(1-methylethyl)-, (1S,3S,4R,5R)- is a natural product found in Psiadia altissima and Brucea javanica with data available.
Scientific Research Applications
Cyclopropanation Reactions
- Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions : Bicyclo[3.1.0]hexan-1-ol is used in Kulinkovich cyclopropanation reactions involving carboxylic esters and olefins. This process demonstrates the compound's utility in creating complex molecular structures, essential in synthetic chemistry (Kim, Sung, & Cha, 2003).
Anti-HIV Activity
- North- and South-Bicyclo[3.1.0]Hexene Nucleosides : The synthesis of North- and South-bicyclo[3.1.0]hexene nucleosides shows the impact of ring planarity on anti-HIV activity. This highlights the potential medical applications of such bicyclic structures in designing effective anti-viral agents (Russ et al., 2009).
Synthesis of Bicyclo[2.1.0]pentanes
- Conversion of Bicyclo[3.1.0]hexan-2-one : The transformation of Bicyclo[3.1.0]hexan-2-one into various amides and esters of Bicyclo[2.1.0] pentane-2-carboxylic acid illustrates the compound's versatility in generating different molecular structures, useful in organic synthesis and potentially pharmaceutical applications (Brook & Brophy, 1985).
Ring System Synthesis
- New Synthetic Approach to Bicyclo[3.1.0]hexane Ring System : This research outlines a method to construct the Bicyclo[3.1.0]hexane ring system, crucial for progress in fields where this structure is significant, such as nucleoside and nucleotide research (Kim, Jacobson, & Kim, 2006).
Strain-Induced Transformations
- Transformations of Bicyclo[3.1.0]hex-1-enes : The study covers the strain-induced transformations of Bicyclo[3.1.0]hex-1-enes, presenting their applications in synthesizing natural products with triquinane and tropone structures (Lee & Ghorai, 2021).
Conformational Studies
- Distinct Conformations of GABA : Investigations into Bicyclo[3.1.0]hexane and its analogues reveal their roles as conformationally locked analogues of nucleoside building blocks and other biological applications (Jimeno et al., 2011).
Properties
CAS No. |
21653-20-3 |
---|---|
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
(1S,3S,4R,5R)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-ol |
InChI |
InChI=1S/C10H18O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-9,11H,4-5H2,1-3H3/t7-,8-,9+,10+/m1/s1 |
InChI Key |
DZVXRFMREAADPP-IMSYWVGJSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]2C[C@]2(C[C@@H]1O)C(C)C |
SMILES |
CC1C2CC2(CC1O)C(C)C |
Canonical SMILES |
CC1C2CC2(CC1O)C(C)C |
density |
0.919-0.925 |
21653-20-3 35732-37-7 |
|
physical_description |
Colourless crystals; Minty camphorous odou |
solubility |
Practically insoluble to insoluble in water; soluble in non-polar solvents Soluble (in ethanol) |
Synonyms |
3-thujol 3-thujol, (1R-(alpha,3alpha,4alpha5alpha))-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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